Cas no 1902950-12-2 (N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-1,1'-biphenyl-4-sulfonamide)
N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-1,1'-biphenyl-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-1,1'-biphenyl-4-sulfonamide
- N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-4-[3-(trifluoromethyl)phenyl]benzenesulfonamide
-
- Inchi: 1S/C21H22F3NO4S/c22-21(23,24)16-3-1-2-15(12-16)14-4-7-18(8-5-14)30(26,27)25-17-6-9-19-20(13-17)29-11-10-28-19/h1-5,7-8,12,17,19-20,25H,6,9-11,13H2
- InChI Key: XJYXYWIIMVMLKR-UHFFFAOYSA-N
- SMILES: C1(S(NC2CCC3C(C2)OCCO3)(=O)=O)=CC=C(C2=CC=CC(C(F)(F)F)=C2)C=C1
N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-1,1'-biphenyl-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6482-2521-2μmol |
N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide |
1902950-12-2 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6482-2521-5μmol |
N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide |
1902950-12-2 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6482-2521-10μmol |
N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide |
1902950-12-2 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6482-2521-20μmol |
N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide |
1902950-12-2 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6482-2521-1mg |
N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide |
1902950-12-2 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6482-2521-2mg |
N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide |
1902950-12-2 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6482-2521-3mg |
N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide |
1902950-12-2 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6482-2521-4mg |
N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide |
1902950-12-2 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6482-2521-5mg |
N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide |
1902950-12-2 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6482-2521-10mg |
N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide |
1902950-12-2 | 10mg |
$79.0 | 2023-09-08 |
N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-1,1'-biphenyl-4-sulfonamide Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-1,1'-biphenyl-4-sulfonamide
N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-1,1'-biphenyl-4-sulfonamide: A Comprehensive Overview
N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-1,1'-biphenyl-4-sulfonamide (CAS No. 1902950-12-2) is a specialized sulfonamide derivative with a unique structural framework. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The molecular structure combines an octahydro-1,4-benzodioxin moiety with a trifluoromethyl biphenyl sulfonamide group, making it a versatile candidate for various therapeutic targets.
The octahydro-1,4-benzodioxin core is a saturated heterocyclic system known for its stability and bioavailability, often employed in medicinal chemistry to enhance pharmacokinetic properties. The incorporation of a trifluoromethyl group (-CF3) further augments the compound's lipophilicity and metabolic stability, a feature highly sought after in modern drug design. Researchers are particularly interested in how this structural combination influences binding affinity and selectivity toward biological targets.
Recent studies highlight the potential of N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-1,1'-biphenyl-4-sulfonamide in targeting enzymes and receptors involved in inflammatory and neurological pathways. Its sulfonamide functionality is a common pharmacophore in many FDA-approved drugs, suggesting broad applicability in therapeutic areas such as pain management, autoimmune diseases, and central nervous system (CNS) disorders. The compound's unique profile aligns with current trends in precision medicine and targeted therapy.
From a synthetic chemistry perspective, the preparation of CAS No. 1902950-12-2 involves multi-step organic transformations, including Suzuki-Miyaura coupling for the biphenyl linkage and sulfonylation reactions. The process emphasizes high yield and purity, critical for pharmaceutical-grade materials. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with industry standards.
The growing demand for trifluoromethyl-containing compounds in drug discovery underscores the relevance of N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-1,1'-biphenyl-4-sulfonamide. Fluorinated molecules are increasingly prevalent in clinical pipelines due to their enhanced bioavailability and resistance to metabolic degradation. This compound's structural features position it as a promising scaffold for further derivatization and optimization.
In addition to its pharmaceutical potential, CAS No. 1902950-12-2 is also explored in material science, particularly in the development of advanced polymers and coatings. The benzodioxin and biphenyl segments contribute to thermal stability and mechanical strength, making it a candidate for high-performance materials. Researchers are investigating its utility in electronic devices and sustainable packaging solutions.
Market analysts note a rising interest in sulfonamide-based compounds, driven by their diverse applications and cost-effective synthesis. The global pharmaceutical industry is projected to expand its portfolio of fluorinated and heterocyclic drugs, with N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-1,1'-biphenyl-4-sulfonamide poised to play a pivotal role. Collaborations between academic institutions and biotech firms are accelerating the exploration of this compound's full potential.
For researchers and industry professionals, understanding the physicochemical properties of CAS No. 1902950-12-2 is essential. Key parameters such as solubility, melting point, and logP values are critical for formulation development. Computational modeling and in vitro assays are frequently used to predict its behavior in biological systems, reducing the time and cost associated with empirical testing.
Environmental and regulatory considerations are also paramount when working with N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-1,1'-biphenyl-4-sulfonamide. While the compound is not classified as hazardous, proper handling and disposal protocols must be followed to ensure safety and compliance with international guidelines. Sustainable synthesis methods are being developed to minimize waste and energy consumption.
In conclusion, N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-1,1'-biphenyl-4-sulfonamide represents a compelling example of modern chemical innovation. Its multifaceted applications in pharmaceuticals and materials science highlight the intersection of chemistry, biology, and engineering. As research progresses, this compound is expected to contribute significantly to advancements in health and technology, addressing some of the most pressing challenges in these fields.
1902950-12-2 (N-(octahydro-1,4-benzodioxin-6-yl)-3'-(trifluoromethyl)-1,1'-biphenyl-4-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)